Cas no 1806533-62-9 (2-Ethoxy-5-propionylmandelic acid)

2-Ethoxy-5-propionylmandelic acid is a specialized organic compound with potential applications in pharmaceutical synthesis and fine chemical research. Its structure incorporates both ethoxy and propionyl functional groups, which may enhance solubility and reactivity in synthetic pathways. The mandelic acid backbone provides a chiral center, making it useful for enantioselective synthesis. This compound is particularly valuable in the development of intermediates for bioactive molecules due to its balanced lipophilicity and functional group versatility. Its stability under controlled conditions ensures reliable performance in laboratory settings. Researchers may find it advantageous for designing novel derivatives or probing structure-activity relationships in medicinal chemistry.
2-Ethoxy-5-propionylmandelic acid structure
1806533-62-9 structure
Product Name:2-Ethoxy-5-propionylmandelic acid
CAS No:1806533-62-9
MF:C13H16O5
MW:252.263144493103
CID:4941158
Update Time:2025-06-10

2-Ethoxy-5-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-5-propionylmandelic acid
    • Inchi: 1S/C13H16O5/c1-3-10(14)8-5-6-11(18-4-2)9(7-8)12(15)13(16)17/h5-7,12,15H,3-4H2,1-2H3,(H,16,17)
    • InChI Key: LIYUBDIZNRBREX-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C(CC)=O)=CC=1C(C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 302
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.8

2-Ethoxy-5-propionylmandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015025667-250mg
2-Ethoxy-5-propionylmandelic acid
1806533-62-9 97%
250mg
484.80 USD 2021-06-18
Alichem
A015025667-500mg
2-Ethoxy-5-propionylmandelic acid
1806533-62-9 97%
500mg
863.90 USD 2021-06-18
Alichem
A015025667-1g
2-Ethoxy-5-propionylmandelic acid
1806533-62-9 97%
1g
1,490.00 USD 2021-06-18

Additional information on 2-Ethoxy-5-propionylmandelic acid

Recent Advances in the Study of 2-Ethoxy-5-propionylmandelic Acid (CAS: 1806533-62-9)

2-Ethoxy-5-propionylmandelic acid (CAS: 1806533-62-9) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique mandelic acid derivative structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-Ethoxy-5-propionylmandelic acid in vitro and in vivo. The study demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Molecular docking simulations revealed that the compound binds to the active site of the NF-κB signaling pathway, suggesting a potential mechanism for its anti-inflammatory activity. These findings highlight its potential as a lead compound for developing novel anti-inflammatory drugs.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-Ethoxy-5-propionylmandelic acid against a panel of Gram-positive and Gram-negative bacteria. The results indicated moderate to strong activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. The study also proposed a structure-activity relationship (SAR) model, emphasizing the importance of the ethoxy and propionyl groups in enhancing antimicrobial efficacy.

The synthesis of 2-Ethoxy-5-propionylmandelic acid has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. The new method employs a one-pot reaction involving mandelic acid derivatives and propionyl chloride, followed by ethoxylation under mild conditions. This advancement addresses previous challenges related to low yields and complex purification steps, making the compound more accessible for further studies.

In addition to its therapeutic potential, 2-Ethoxy-5-propionylmandelic acid has been investigated for its role as a chiral building block in asymmetric synthesis. A 2023 study in Tetrahedron: Asymmetry demonstrated its utility in the synthesis of enantiomerically pure compounds, which are critical for drug development. The compound's rigid structure and functional groups make it a versatile intermediate for constructing complex molecular architectures.

Despite these promising developments, challenges remain in the clinical translation of 2-Ethoxy-5-propionylmandelic acid. Pharmacokinetic studies are needed to evaluate its bioavailability, metabolism, and toxicity profiles. Future research should also explore its potential synergies with existing drugs and its applicability in combination therapies. Nevertheless, the compound's multifaceted biological activities and synthetic versatility position it as a valuable candidate for further investigation in chemical biology and pharmaceutical sciences.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited